![molecular formula C17H26N2O2 B5299233 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane](/img/structure/B5299233.png)
1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane, also known as L-838417, is a synthetic compound that belongs to the class of diazepanes. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane acts as a selective agonist of the GABA-A receptor subtype α2/α3, which is involved in the modulation of anxiety and stress responses. It enhances the inhibitory effects of GABA on neuronal activity, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to have analgesic and anti-inflammatory effects in various pain models. This compound has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane in lab experiments is its high selectivity for the α2/α3 GABA-A receptor subtype, which allows for more specific targeting of the receptor. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.
Future Directions
For research on 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane include investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as epilepsy and bipolar disorder. Further studies on its mechanism of action and biochemical effects may also provide insights into its therapeutic potential. Additionally, the development of more soluble forms of this compound may expand its use in experimental settings.
Synthesis Methods
The synthesis of 1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane involves the reaction of 2-methylphenol with 2-bromobutyryl chloride in the presence of triethylamine to form 2-(2-methylphenoxy)butyric acid. This intermediate is then reacted with 1-methyl-1,4-diazepane in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield this compound.
Scientific Research Applications
1-methyl-4-[2-(2-methylphenoxy)butanoyl]-1,4-diazepane has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as anxiety, depression, and schizophrenia. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
1-(4-methyl-1,4-diazepan-1-yl)-2-(2-methylphenoxy)butan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2/c1-4-15(21-16-9-6-5-8-14(16)2)17(20)19-11-7-10-18(3)12-13-19/h5-6,8-9,15H,4,7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHAMFKQPKMVDFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCCN(CC1)C)OC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49816325 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.